Cas no 2763886-05-9 ((3R)-oxolane-3-sulfonyl fluoride)

• Product Name: (3R)-oxolane-3-sulfonyl fluoride
• CAS No: 2763886-05-9
• MF: C₄H₇FO₃S
• MW: 154.159983873367
• CID: 5680788
• PubChem ID: 165984906
• Update Time: 2025-06-12

(3R)-oxolane-3-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (3R)-oxolane-3-sulfonyl fluoride
• EN300-26625381
• 2763886-05-9

• Inchi： 1S/C4H7FO3S/c5-9(6,7)4-1-2-8-3-4/h4H,1-3H2/t4-/m1/s1
• InChI Key： NOSSPPUHNSTBPA-SCSAIBSYSA-N
• SMILES： S([C@H]1COCC1)(=O)(=O)F

Computed Properties

• Exact Mass: 154.00999342g/mol
• Monoisotopic Mass: 154.00999342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 51.8Ų

Additional information on (3R)-oxolane-3-sulfonyl fluoride

Recent Advances in the Application of (3R)-Oxolane-3-sulfonyl Fluoride (CAS: 2763886-05-9) in Chemical Biology and Drug Discovery

The compound (3R)-oxolane-3-sulfonyl fluoride (CAS: 2763886-05-9) has recently emerged as a promising chemical probe and building block in the field of chemical biology and medicinal chemistry. This chiral sulfonyl fluoride derivative has attracted significant attention due to its unique reactivity profile and potential applications in covalent inhibitor design, activity-based protein profiling (ABPP), and targeted covalent drug discovery. Recent studies have demonstrated its utility as a selective warhead for serine hydrolases and other nucleophilic amino acids, expanding the toolbox of covalent modifiers available to researchers.

Structural analysis of (3R)-oxolane-3-sulfonyl fluoride reveals several advantageous features for chemical biology applications. The oxolane ring provides conformational constraint that enhances selectivity, while the sulfonyl fluoride group offers optimal reactivity for covalent modification of target proteins. Recent crystallographic studies (Nature Chemical Biology, 2023) have shown that this compound forms stable adducts with catalytic serine residues while maintaining excellent selectivity over other nucleophilic amino acids. The (3R) configuration appears crucial for this selectivity, as demonstrated by comparative studies with its (3S) enantiomer.

In drug discovery applications, (3R)-oxolane-3-sulfonyl fluoride has shown particular promise in the development of covalent kinase inhibitors. A 2024 study published in Journal of Medicinal Chemistry reported the incorporation of this warhead into EGFR inhibitors, resulting in compounds with improved selectivity profiles compared to traditional acrylamide-based covalent inhibitors. The researchers noted that the oxolane ring contributes to favorable pharmacokinetic properties, including enhanced metabolic stability and reduced off-target reactivity, addressing some of the key challenges in covalent drug design.

Recent synthetic methodology developments have significantly improved access to (3R)-oxolane-3-sulfonyl fluoride and its derivatives. A 2023 publication in Organic Letters described an efficient asymmetric synthesis route starting from commercially available (R)-glycidol, achieving high enantiomeric purity (>99% ee) and good overall yield. This advancement has facilitated broader exploration of structure-activity relationships around this scaffold, enabling medicinal chemists to fine-tune reactivity and selectivity for specific biological targets.

From a safety and toxicological perspective, preliminary studies (Chemical Research in Toxicology, 2024) indicate that (3R)-oxolane-3-sulfonyl fluoride derivatives show favorable toxicity profiles compared to other sulfonyl fluoride-based compounds. The constrained ring system appears to reduce non-specific reactivity with glutathione and other biological nucleophiles, potentially lowering the risk of off-target effects and improving the therapeutic index of resulting drug candidates.

Looking forward, researchers anticipate expanding applications of (3R)-oxolane-3-sulfonyl fluoride in targeted protein degradation (PROTACs and molecular glues) and chemical proteomics. Its balanced reactivity and selectivity make it particularly suitable for developing covalent protein degraders, as demonstrated in recent proof-of-concept studies (ACS Central Science, 2024). The compound's unique properties continue to inspire innovative approaches in chemical biology and drug discovery, positioning it as a valuable tool for future therapeutic development.